Cas no 1246818-85-8 (rac-1,2-Distearoyl-3-chloropropanediol-d5)

Technical Introduction: rac-1,2-Distearoyl-3-chloropropanediol-d5 is a deuterated analog of 1,2-distearoyl-3-chloropropanediol, featuring five deuterium atoms for enhanced isotopic labeling applications. This compound is particularly valuable in lipid research, metabolic studies, and tracer experiments due to its stable isotopic signature, which minimizes interference in mass spectrometry and NMR analyses. The distearoyl chains provide hydrophobic properties, making it suitable for membrane-related studies, while the chloropropanediol moiety offers reactivity for further derivatization. Its high purity and well-defined structure ensure reproducibility in experimental settings, supporting precise investigations into lipid metabolism, enzymatic processes, and environmental fate studies.

rac-1,2-Distearoyl-3-chloropropanediol-d5 structure

1246818-85-8 structure

Product Name:rac-1,2-Distearoyl-3-chloropropanediol-d5

CAS No:1246818-85-8

MF:C₃₉H₇₅ClO₄

MW:648.494220972061

CID:1064777

PubChem ID:126456005

Update Time:2025-06-07

rac-1,2-Distearoyl-3-chloropropanediol-d5 Chemical and Physical Properties

Names and Identifiers

- rac-1,2-Distearoyl-3-chloropropanediol-d5
- 19-[chloro(dideuterio)methyl]-19-deuterio-20,20-dideuteriooxyoctatriacontane-18,21-dione
- 1246818-85-8
- DB-321440
- J-005137
- Inchi： 1S/C39H75ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(41)36(35-40)39(43,44)38(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h36,43-44H,3-35H2,1-2H3/i35D2,36D,43D,44D
- InChI Key： BVNVYIZWCUSXHC-QRFFOVILSA-N
- SMILES： ClC([2H])([2H])C([2H])(C(CCCCCCCCCCCCCCCCC)=O)C(C(CCCCCCCCCCCCCCCCC)=O)(O[2H])O[2H]

Computed Properties

Exact Mass: 647.5667723g/mol
Monoisotopic Mass: 647.5667723g/mol
Isotope Atom Count: 5
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 44
Rotatable Bond Count: 36
Complexity: 636
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 15.7
Topological Polar Surface Area: 74.6Å²

Experimental Properties

Melting Point: 50-52°C

rac-1,2-Distearoyl-3-chloropropanediol-d5 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Larodan	41-3030-4-5mg	1,2-Distearoyl-3-Chloropropanediol-d5, (3-MCPD-d5-1,2-stearoyl)	1246818-85-8	>99%	5mg	€140.00	2025-03-07
Larodan	41-3030-7-25mg	1,2-Distearoyl-3-Chloropropanediol-d5, (3-MCPD-d5-1,2-stearoyl)	1246818-85-8	>99%	25mg	€500.00	2025-03-07
TRC	D493502-2.5mg	rac-1,2-Distearoyl-3-chloropropanediol-d5	1246818-85-8		2.5mg	$ 190.00	2023-09-07
TRC	D493502-25mg	rac-1,2-Distearoyl-3-chloropropanediol-d5	1246818-85-8		25mg	$ 1476.00	2023-09-07
SHENG KE LU SI SHENG WU JI SHU	sc-497253-2.5 mg	rac-1,2-Distearoyl-3-chloropropanediol-d5,	1246818-85-8		2.5 mg	￥2,016.00	2023-07-10
SHENG KE LU SI SHENG WU JI SHU	sc-497253-2.5mg	rac-1,2-Distearoyl-3-chloropropanediol-d5,	1246818-85-8		2.5mg	￥2016.00	2023-09-05
A2B Chem LLC	AE39160-5mg	rac-1,2-Distearoyl-3-chloropropanediol-d5	1246818-85-8	>99%	5mg	$360.00	2024-04-20
A2B Chem LLC	AE39160-25mg	rac-1,2-Distearoyl-3-chloropropanediol-d5	1246818-85-8	>99%	25mg	$734.00	2024-04-20